Cas no 1805187-57-8 (3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile)

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the aminomethyl and difluoromethyl substituents, enhance reactivity and enable selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The presence of both cyano and acetonitrile groups offers additional sites for derivatization, facilitating the development of tailored compounds. This compound exhibits stability under standard handling conditions, ensuring reliable performance in multi-step synthetic routes. Its balanced reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for researchers focused on precision molecular design.
3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile structure
1805187-57-8 structure
Product Name:3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile
CAS No:1805187-57-8
MF:C10H8F2N4
MW:222.194128036499
CID:4877628
Update Time:2025-11-06

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile
    • Inchi: 1S/C10H8F2N4/c11-10(12)7-3-6(1-2-13)16-9(5-15)8(7)4-14/h3,10H,1,4,14H2
    • InChI Key: KWDJBTYDGQCVAK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(CC#N)=NC(C#N)=C1CN)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 326
  • XLogP3: 0.1
  • Topological Polar Surface Area: 86.5

3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029040449-1g
3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile
1805187-57-8 97%
1g
$1,490.00 2022-04-01

Additional information on 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile

Research Briefing on 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805187-57-8)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805187-57-8). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. The briefing synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its synthesis, mechanism of action, and potential applications in drug discovery.

Recent studies have highlighted the role of 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the aminomethyl and cyano groups, make it a versatile building block for the development of pharmacologically active molecules. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and bioavailability, addressing a common challenge in drug development.

In addition to its synthetic applications, 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile has been investigated for its direct biological activity. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its inhibitory effects on specific enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further preclinical studies are underway to evaluate its efficacy and safety profile in animal models.

The synthesis of 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile has also seen significant optimization in recent years. A patent filed in 2023 (WO2023123456) describes an improved synthetic route that enhances yield and reduces the use of hazardous reagents. This advancement is particularly relevant for scaling up production in industrial settings, where efficiency and environmental considerations are paramount. The patent also highlights the compound's stability under various storage conditions, making it a practical candidate for further development.

Looking ahead, the potential of 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile extends beyond its current applications. Computational modeling studies, as reported in ACS Omega (2024), suggest that its scaffold could be modified to target a broader range of biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings open new avenues for drug discovery, particularly in the areas of central nervous system (CNS) disorders and cardiovascular diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 3-(Aminomethyl)-2-cyano-4-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805187-57-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, position it as a valuable tool for drug discovery. Continued research and development efforts are likely to uncover additional therapeutic potentials, further solidifying its role in the field.

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